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Compound of Interest

Compound Name: 2'-Hydroxylagarotetrol

Cat. No.: B12381159

Disclaimer: Specific disposal procedures for 2'-Hydroxylagarotetrol are not readily available
in published safety data sheets (SDS) or official guidelines. As a novel or research chemical, it
should be handled with the assumption that it is hazardous. The following procedures are
based on general best practices for the disposal of laboratory chemicals with unknown hazard
profiles.

In the absence of specific data, 2'-Hydroxylagarotetrol should be treated as a hazardous
waste. Under no circumstances should this compound be disposed of down the drain or in
regular solid waste streams. Improper disposal can lead to environmental contamination and
regulatory violations. The primary and most recommended method for the disposal of 2'-
Hydroxylagarotetrol is through your institution's Environmental Health & Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Chemical Properties of 2'-Hydroxylagarotetrol

While specific disposal information is unavailable, the known chemical properties are
summarized below.

Property Value
Molecular Formula C17H1807
Molecular Weight 334.32 g/mol
CAS Number 135308-83-7
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Step-by-Step General Disposal Protocol

This protocol provides a general workflow for the safe disposal of research chemicals like 2'-
Hydroxylagarotetrol where specific guidelines are not available.

1. Personal Protective Equipment (PPE): Before handling, consult the material's Safety Data
Sheet (SDS) if available, or assume the substance is hazardous if an SDS is not available.
Always wear appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Collection:

o Collect waste 2'-Hydroxylagarotetrol in a designated, properly labeled, and sealed
container.

e The container must be made of a material compatible with the chemical. Plastic containers
are often preferred for their durability.[1]

» Ensure the container is in good condition and free from leaks or cracks.[2][3]
3. Labeling:
o Clearly label the waste container with the words "Hazardous Waste".[2]

e The label must also include the full chemical name: "2'-Hydroxylagarotetrol” (avoiding
abbreviations or formulas), and an estimate of the quantity or concentration.[2]

 Attach the label firmly to the container as soon as the first drop of waste is added.
4. Waste Segregation and Storage:

o Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the
laboratory, at or near the point of generation.[1][2]
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» Do not mix 2'-Hydroxylagarotetrol waste with other chemical waste streams unless you can
confirm their compatibility.

» Keep the waste container securely closed except when adding waste.[1][2][4] Funnels
should not be left in the opening of the container.[2]

» Store the container in secondary containment to prevent spills.[3]
5. Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[1]

e Do not accumulate more than 55 gallons of hazardous waste in your SAA. For acutely toxic
chemicals, the limit is one quart.[1]

e Once a container is full, it must be removed from the laboratory within three days.[1]

Spill Management

In the event of a spill, treat it as a major spill if the hazards of the material are unknown.[5]
Notify others in the area and your supervisor. If you are not trained to handle a hazardous spill,
contact your institution's emergency response team immediately.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research
chemical with unknown hazards.
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General Disposal Workflow for Research Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 2'-Hydroxylagarotetrol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381159#2-hydroxylagarotetrol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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